Cas no 121851-35-2 (2-Cyclohexen-1-one, 3-(3-butenyl)-2-(phenylthio)-)

• Product Name: 2-Cyclohexen-1-one, 3-(3-butenyl)-2-(phenylthio)-
• CAS No: 121851-35-2
• MF: C₁₆H₁₈OS
• MW: 258.378523349762
• CID: 1213256
• PubChem ID: 14249376
• Update Time: 2025-04-20

2-Cyclohexen-1-one, 3-(3-butenyl)-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-(3-butenyl)-2-(phenylthio)-
• 3-but-3-enyl-2-phenylsulfanylcyclohex-2-en-1-one
• 3-(But-3-en-1-yl)-2-(phenylsulfanyl)cyclohex-2-en-1-one
• 121851-35-2
• DTXSID10557974

• Inchi： 1S/C16H18OS/c1-2-3-8-13-9-7-12-15(17)16(13)18-14-10-5-4-6-11-14/h2,4-6,10-11H,1,3,7-9,12H2
• InChI Key： LQLSQFJCFZORCL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C(CCCC=1CCC=C)=O

Computed Properties

• Exact Mass: 258.10783637g/mol
• Monoisotopic Mass: 258.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų